1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one

• IUPAC Name: 1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one
• InChI: InChI=1S/C24H28N2O2/c27-22-13-7-16-25(22)18-14-23(28)26-17-8-15-24(19-26,20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-6,9-12H,7-8,13-19H2
• InChI Key: ADBSIPUMLVGIMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCC(=O)N2CCCC(C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one, also known as DPP-2-OXO, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the family of pyrrolidinones and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one is not fully understood. However, it has been proposed that it acts as a modulator of the GABA-A receptor, which plays a crucial role in the regulation of neurotransmission. It has also been suggested that this compound may inhibit the activity of certain enzymes involved in the biosynthesis of prostaglandins, which are known to play a role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to reduce inflammation by inhibiting the production of prostaglandins. Additionally, it has been shown to have anticonvulsant and analgesic effects, making it a potential treatment for epilepsy and pain management. This compound has also been evaluated for its potential to inhibit the growth of cancer cells, indicating its potential as a chemotherapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to interpret its effects in certain experiments.

Future Directions

There are several future directions for research on 1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one. One potential direction is to investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies could be conducted to elucidate its mechanism of action and identify potential drug targets. Furthermore, the potential of this compound as a chemotherapeutic agent could be explored in more detail.

Synthesis Methods

The synthesis of 1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one can be achieved using several methods. One of the most commonly used methods is the reaction of 3-(3,3-diphenylpiperidin-1-yl)propanoic acid with pyrrolidin-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This method yields this compound with a high purity and yield.

Scientific Research Applications

1-[3-(3,3-diphenylpiperidin-1-yl)-3-oxopropyl]pyrrolidin-2-one has shown promising results in various scientific research applications. It has been studied for its potential as an anti-inflammatory agent, anticonvulsant, and analgesic. Additionally, it has been evaluated for its ability to inhibit the growth of cancer cells, making it a potential chemotherapeutic agent.